N-(1-((6aR,8R,9S,9aR)-9-hydroxy-2,2,4,4-tetraisopropyl-9-methyltetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide

• IUPAC Name: N-[1-[(6aR,8R,9S,9aR)-9-hydroxy-9-methyl-2,2,4,4-tetra(propan-2-yl)-6,6a,8,9a-tetrahydrofuro[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-2-oxopyrimidin-4-yl]benzamide
• InChI: InChI=1S/C29H45N3O7Si2/c1-18(2)40(19(3)4)36-17-23-25(38-41(39-40,20(5)6)21(7)8)29(9,35)27(37-23)32-16-15-24(31-28(32)34)30-26(33)22-13-11-10-12-14-22/h10-16,18-21,23,25,27,35H,17H2,1-9H3,(H,30,31,33,34)/t23-,25-,27-,29+/m1/s1
• InChI Key: YKWNIXHJESCFCK-ACEYUQJJSA-N
• Canonical SMILES: CC(C)[Si]1(OCC2C(C(C(O2)N3C=CC(=NC3=O)NC(=O)C4=CC=CC=C4)(C)O)O[Si](O1)(C(C)C)C(C)C)C(C)C
• Isomeric SMILES: CC(C)[Si]1(OC[C@@H]2[C@H]([C@]([C@@H](O2)N3C=CC(=NC3=O)NC(=O)C4=CC=CC=C4)(C)O)O[Si](O1)(C(C)C)C(C)C)C(C)C
• Molecular Formula: C29H45N3O7Si2
• DSSTOX Substance ID: DTXSID401101306
• Molecular Weight: 603.9 g/mol
• CAS RN: 817204-34-5

Description

N-(1-((6aR,8R,9S,9aR)-9-hydroxy-2,2,4,4-tetraisopropyl-9-methyltetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide is a useful research compound. Its molecular formula is C29H45N3O7Si2 and its molecular weight is 603.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Design, Synthesis, and Antimicrobial Activity of Novel 6-Oxopyrimidin-1(6H)-yl Benzamide Derivatives
A study by Devarasetty et al. (2019) focused on synthesizing a series of novel 1-(benzamide)-N-cyclopropyl-2-(amino substituted)-6-oxo-1,6-dihydropyrimidine-5-carboxamide derivatives. These compounds were characterized and evaluated for their antimicrobial activity against various Gram-positive and Gram-negative bacteria and pathogenic fungi. This research highlights the potential of benzamide derivatives in developing new antimicrobial agents (Devarasetty et al., 2019).

Novel Compound Synthesis for Biological Applications

Synthesis of Novel Dihydropyridine, Dihydropyrimidine, Dithioacetal, and Chalcone Derivatives from Formylchromones
Research by Fawzy Nm (2004) involved the synthesis of a range of novel compounds from formylchromones, demonstrating the versatility of heterocyclic chemistry in producing compounds with potential biological applications. This study illustrates the broader chemical context within which the specific compound you're interested in might be situated, indicating the chemical creativity possible with such structures (Fawzy Nm, 2004).

Antimicrobial and Biological Screening

Synthesis, Characterization, and Bioactivity Study of Novel Benzamides and Their Copper and Cobalt Complexes
Khatiwora et al. (2013) synthesized metal complexes of new benzamides and evaluated their antimicrobial activity against various bacterial strains. This study underscores the importance of metal complexes in enhancing the biological activity of organic compounds, suggesting an area of research where the compound could potentially find application (Khatiwora et al., 2013).